Cas no 1006451-37-1 (4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1006451-37-1
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• MDL: MFCD06805228
• CID: 4558828
• PubChem ID: 19619894
• Update Time: 2025-11-04

4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-1-ISOPROPYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 4-bromo-1-propan-2-ylpyrazole-3-carboxylic acid
• 4-bromo-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
• BBL040982
• STL414492
• 1H-pyrazole-3-carboxylic acid, 4-bromo-1-(1-methylethyl)-
• 4-Bromo-1-isopropyl-1H-pyrazole-3-carboxylic acid

• MDL： MFCD06805228
• Inchi： 1S/C7H9BrN2O2/c1-4(2)10-3-5(8)6(9-10)7(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： ZLQGMHAFGMQGTD-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=NN(C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1